Cas no 2551076-38-9 ((2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoi c acid hydrochloride)

• Product Name: (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoi c acid hydrochloride
• CAS No: 2551076-38-9
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• CID: 6410770
• PubChem ID: 155822184
• Update Time: 2025-05-23

(2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoi c acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT27181
• (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoic acid hydrochloride
• EN300-27159125
• 2551076-38-9
• (2S)-2-Amino-3-(2,2-difluorocyclopropyl)propanoic acid;hydrochloride
• (2S)-2-AMINO-3-(2,2-DIFLUOROCYCLOPROPYL)PROPANOIC ACID HCL
• (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoi c acid hydrochloride

• Inchi： 1S/C6H9F2NO2.ClH/c7-6(8)2-3(6)1-4(9)5(10)11;/h3-4H,1-2,9H2,(H,10,11);1H/t3?,4-;/m0./s1
• InChI Key： YQKWVLWANBVXFE-LXNQBTANSA-N
• SMILES： Cl.FC1(CC1C[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 201.0368126g/mol
• Monoisotopic Mass: 201.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoi c acid hydrochloride

Compound CAS No 2551076-38-9: (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoic Acid Hydrochloride

(2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoic acid hydrochloride, identified by the CAS number 2551076-38-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a difluorocyclopropyl moiety, making it a valuable subject for both academic research and potential therapeutic applications.

The core structure of this compound consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position. This fluorinated cyclopropane group is attached to a propanoic acid backbone, which also bears an amino group at the 2-position. The stereochemistry at the 2-position is specified as (S), indicating a specific spatial arrangement that could influence the compound's biological activity.

Recent studies have highlighted the potential of fluorinated cyclopropane-containing compounds in drug design. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity and metabolic stability. These properties are crucial for designing drugs with optimal pharmacokinetic profiles. In the case of (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoic acid hydrochloride, the fluorinated cyclopropane moiety may enhance its ability to interact with biological targets, such as enzymes or receptors.

The amino group present in this compound adds another layer of functionality. Amino groups are known to participate in hydrogen bonding, which is essential for many biochemical interactions. This feature could contribute to the compound's ability to bind to specific protein targets, potentially making it a lead compound for drug development.

From a synthetic perspective, the construction of this compound involves several key steps. The synthesis likely begins with the preparation of the fluorinated cyclopropane ring, which can be achieved through various methods such as Simmons-Smith cyclopropanation followed by fluorination. The subsequent attachment of the amino propanoic acid group would require careful control over stereochemistry to ensure the correct configuration at the chiral center.

Recent advancements in asymmetric synthesis have made it possible to construct chiral centers with high enantioselectivity. Techniques such as organocatalysis or transition-metal-catalyzed reactions could be employed to synthesize this compound efficiently. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

In terms of applications, this compound could serve as a building block for more complex molecules or as a ligand in metal-mediated reactions. Its unique structure makes it a candidate for exploring novel chemical reactions or developing new materials.

Moreover, computational studies using molecular modeling techniques have provided insights into the potential interactions of this compound with biological targets.Docking studies suggest that the combination of the amino group and fluorinated cyclopropane could create favorable binding pockets within target proteins.

In conclusion, (2S)-2-amino-3-(2,2-difluorocyclopropyl)propanoic acid hydrochloride (CAS No: 2551076-38-9) represents an intriguing molecule with diverse applications in chemistry and pharmacology. Its structure offers opportunities for both fundamental research and practical drug development efforts.